Cas no 239106-36-6 (L-Serine,N-acetyl-N-methyl-)

L-Serine,N-acetyl-N-methyl- structure
L-Serine,N-acetyl-N-methyl- structure
Product Name:L-Serine,N-acetyl-N-methyl-
CAS No:239106-36-6
MF:C6H11NO4
MW:161.155842065811
CID:245571
PubChem ID:45082412
Update Time:2025-04-19

L-Serine,N-acetyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine,N-acetyl-N-methyl-
    • L-Serine, N-acetyl-N-methyl- (9CI)
    • L-Serine,N-acetyl-N-methyl-(9ci)
    • 239106-36-6
    • SCHEMBL468810
    • Inchi: 1S/C6H11NO4/c1-4(9)7(2)5(3-8)6(10)11/h5,8H,3H2,1-2H3,(H,10,11)/t5-/m0/s1
    • InChI Key: SPWLLTVIZKVQJG-YFKPBYRVSA-N
    • SMILES: OC[C@@H](C(=O)O)N(C(C)=O)C

Computed Properties

  • Exact Mass: 161.06900
  • Monoisotopic Mass: 161.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
  • XLogP3: -1.3

Experimental Properties

  • PSA: 77.84000
  • LogP: -1.08980
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